molecular formula C7H5BrClN3O B8375130 2-bromo-3-chloro-7,8-dihydropyrido[2,3-b]pyrazin-6(5H)-one

2-bromo-3-chloro-7,8-dihydropyrido[2,3-b]pyrazin-6(5H)-one

Cat. No.: B8375130
M. Wt: 262.49 g/mol
InChI Key: ITMVOMFKUGRYOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-bromo-3-chloro-7,8-dihydropyrido[2,3-b]pyrazin-6(5H)-one is a useful research compound. Its molecular formula is C7H5BrClN3O and its molecular weight is 262.49 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H5BrClN3O

Molecular Weight

262.49 g/mol

IUPAC Name

2-bromo-3-chloro-7,8-dihydro-5H-pyrido[2,3-b]pyrazin-6-one

InChI

InChI=1S/C7H5BrClN3O/c8-5-6(9)12-7-3(10-5)1-2-4(13)11-7/h1-2H2,(H,11,12,13)

InChI Key

ITMVOMFKUGRYOR-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)NC2=C1N=C(C(=N2)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture comprising 3,5-dibromo-6-chloropyrazin-2-amine (step 1) (1.0 g, 3.48 mmol) and bistriphenylphosphinepalladium(II)chloride (0.122 g, 0.174 mmol) in THF (15 ml) under nitrogen was treated with (3-ethoxy-3-oxopropyl)zinc(II) bromide 0.5 M in THF (15.31 ml, 7.66 mmol) and the mixture was stirred at room temperature for 3 hours. A further portion of (3-ethoxy-3-oxopropyl)zinc(II) bromide 0.5 M in THF (7.5 mL, 3.8 mmol) was added and stirring continued for 1.5 hours. More (3-ethoxy-3-oxopropyl)zinc(II) bromide 0.5 M in THF (3.8 mL, 1.9 mmol) was added and the mixture was stirred at RT for 65 hours. The mixture was diluted with water (10 ml) and concentrated in vacuo. The residue was diluted with EtOAc (100 ml) the emulsion was filtered through Celite® (filter material). The phases were separated and the aqueous portion was extracted with EtOAc (50 ml). The combined organic extracts were washed with brine, dried (MgSO4) and concentrated in vacuo. The residue was triturated with EtOAc (˜10 ml) to afford the title compound as yellow solid.
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
bistriphenylphosphinepalladium(II)chloride
Quantity
0.122 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
15.31 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
7.5 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
3.8 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

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